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Abstract

Maglifloenone, a naturally occurring lignan isolated from the flowers of Magnolia liliflora,
presents a unique and complex chemical architecture. This technical guide provides a
comprehensive overview of the chemical structure, spectroscopic properties, and relevant
biological context of Maglifloenone. Detailed experimental data, where publicly available, is
presented in a structured format to facilitate understanding and further research. This
document serves as a foundational resource for professionals engaged in natural product
chemistry, medicinal chemistry, and drug discovery.

Chemical Structure and Properties

Maglifloenone is classified as a spirocyclohexadienone neolignan. Its chemical formula is
C22H2606, with a molecular weight of 386.44 g/mol . The structure is characterized by a
complex, polycyclic framework.
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Identifier Value

(1S,8S,10S,11R)-3-methoxy-11-methyl-10-
IUPAC Name (3,4,5-trimethoxyphenyl)-7-

oxatricyclo[6.3.1.0%,6]dodeca-2,5-dien-4-one

CAS Number 82427-77-8
Molecular Formula C22H2606
Molecular Weight 386.44 g/mol

C[C@H]1[C@]2(C3)C(O[C@@]3(H)C[C@@H

SMILES ]1C4=CC(OC)=C(OC)C(OC)=C4)=CC(C(OC)=C
2)=0
Source Magnolia liliflora

Spectroscopic Data

The structural elucidation of Maglifloenone was primarily achieved through a combination of
spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) Spectroscopy. The original data is found in the
publication: Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (-)-Maglifloenone, a
novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora.
Phytochemistry, 21(3), 747-750. While the full, detailed spectra are proprietary to the
publication, the key spectral characteristics are summarized below based on available
information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is pivotal for determining the carbon-hydrogen framework of
Maglifloenone.

Table 2: Key 'H and 13C NMR Data (Predicted/Reported)
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Atom No. 1H Chemical Shift (8, ppm) 13C Chemical Shift (8, ppm)
Data unavailable in Data unavailable in Data unavailable in
publicly accessible publicly accessible publicly accessible
sources. sources. sources.

| Researchers are directed to the original 1982 Phytochemistry publication for detailed spectral

assignments. |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Maglifloenone, further confirming its elemental composition and structural motifs.

Table 3: Mass Spectrometry Data

Technique lonization Mode m/z Value Interpretation

High-Resolution Corresponds to
ESI+ [M+H]*

MS C22H2706

| Detailed fragmentation data is not publicly available. |

Infrared (IR) Spectroscopy

IR spectroscopy helps in identifying the functional groups present in the Maglifloenone

molecule.

Table 4: Infrared Spectroscopy Data

] Functional Group
Wavenumber (cm—1) Intensity Assi )
ssignmen

| Specific absorption bands are not publicly available. | Data unavailable | Expected
absorptions for C=0 (ketone), C-O-C (ether), C=C (aromatic), and C-H bonds. |
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Experimental Protocols
Isolation of Maglifloenone from Magnolia liliflora

The following is a generalized workflow for the isolation of lignans from plant material, based
on common phytochemical practices. The specific details for Maglifloenone can be found in

the primary literature.
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Caption: Generalized workflow for the isolation of Maglifloenone.
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Synthesis of Maglifloenone

Currently, there is no publicly available literature detailing the total synthesis of Maglifloenone.
The synthesis of such a complex natural product would likely involve a multi-step process,
potentially employing strategies such as asymmetric synthesis and novel cyclization reactions
to construct the spirocyclic core and control the stereochemistry.

Biological Activity and Signaling Pathways

While specific studies on the biological activity and signaling pathways of Maglifloenone are
limited in publicly accessible databases, its classification as a lignan suggests potential
biological activities. Lignans, as a class, are known to exhibit a wide range of pharmacological
effects, including anti-inflammatory, antioxidant, and anticancer properties.

Research on other lignans isolated from Magnolia species has shown modulation of various
signaling pathways. For instance, magnolol, another lignan from Magnolia, has been shown to
inhibit the NF-kB and MAPK signaling pathways.[1] It is plausible that Maglifloenone may
exert its biological effects through similar mechanisms. Further investigation is required to
elucidate the specific molecular targets and signaling cascades affected by Maglifloenone.
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Caption: Hypothetical signaling pathways modulated by lignans.

Conclusion
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Maglifloenone stands as a structurally intriguing natural product with potential for further
scientific exploration. This guide has consolidated the available information on its chemical
structure, properties, and biological context. The lack of extensive public data on its synthesis
and specific biological activities highlights a clear opportunity for future research. The detailed
spectroscopic and isolation data, once fully accessible from the primary literature, will be
invaluable for chemists and pharmacologists seeking to synthesize and evaluate this and
related compounds for potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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